![molecular formula C6H3BrClN3 B1373012 8-Bromo-6-chloroimidazo[1,2-b]pyridazine CAS No. 933190-51-3](/img/structure/B1373012.png)
8-Bromo-6-chloroimidazo[1,2-b]pyridazine
Overview
Description
8-Bromo-6-chloroimidazo[1,2-b]pyridazine is a chemical compound with the molecular formula C6H3BrClN3 . It is also known by its IUPAC name, 8-bromo-6-chloroimidazo[1,2-b]pyridazine .
Synthesis Analysis
The synthesis of imidazo[1,2-b]pyridazines, including 8-Bromo-6-chloroimidazo[1,2-b]pyridazine, has been the subject of several studies . One method involves the treatment of 3-bromo-6-chloroimidazo[1,2-b]pyridazine with a variety of primary or secondary alkylamines, using CsF and BnNEt3Cl in DMSO at 100°C .Molecular Structure Analysis
The molecular structure of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine consists of a pyridazine ring fused with an imidazole ring . The compound has a molecular weight of 232.46 g/mol .Chemical Reactions Analysis
The compound can undergo reactions with various alkylamines to produce corresponding C-6 aminated products .Physical And Chemical Properties Analysis
8-Bromo-6-chloroimidazo[1,2-b]pyridazine is a solid compound . It has a molecular weight of 232.47 g/mol . The compound has a topological polar surface area of 30.2 Ų .Scientific Research Applications
Pharmacology
In pharmacology, 8-Bromo-6-chloroimidazo[1,2-b]pyridazine is utilized as a precursor in the synthesis of various pharmacologically active molecules. Its structure is beneficial for creating compounds that interact with specific receptors or enzymes within biological systems. This compound’s derivatives may be explored for their potential as therapeutic agents , particularly in the development of drugs with improved efficacy and reduced side effects .
Biochemistry
Biochemically, this compound can be used to study enzyme-substrate interactions . It serves as a scaffold for developing enzyme inhibitors that can modulate biochemical pathways. Researchers can use it to investigate the binding affinities and inhibition constants of new biochemical entities, which is crucial for understanding metabolic processes and designing targeted interventions .
Medicinal Chemistry
In medicinal chemistry, 8-Bromo-6-chloroimidazo[1,2-b]pyridazine is valuable for drug design and discovery . It can be incorporated into molecules that are designed to have specific interactions with biological targets. Its incorporation into new compounds can lead to the discovery of novel drugs with potential applications in treating various diseases .
Organic Synthesis
This compound is a versatile intermediate in organic synthesis. It can undergo various chemical reactions, including nucleophilic substitution and cross-coupling reactions , to yield a wide range of organic products. These reactions are fundamental in the synthesis of complex organic molecules, including natural products, pharmaceuticals, and polymers .
Material Science
In material science, derivatives of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine can be used to create novel materials with unique properties. For instance, they can be used in the development of organic semiconductors , which are essential for organic light-emitting diodes (OLEDs) and solar cells. The compound’s ability to participate in π-π stacking interactions makes it suitable for creating materials with desirable electronic properties .
Analytical Chemistry
Analytical chemists may employ 8-Bromo-6-chloroimidazo[1,2-b]pyridazine as a standard or reference compound in various analytical techniques. Its well-defined structure and properties make it suitable for use in calibration curves and method development , ensuring accurate and reliable analytical results .
Chemical Engineering
In chemical engineering, this compound’s role can extend to process optimization and the development of synthetic pathways . It can be used to study reaction kinetics and mechanisms, which are critical for scaling up chemical processes from the laboratory to industrial production .
Environmental Science
Lastly, in environmental science, researchers might explore the environmental fate of 8-Bromo-6-chloroimidazo[1,2-b]pyridazine and its derivatives. Understanding its biodegradation and toxicity can inform environmental risk assessments and the development of safer chemicals with minimal ecological impact .
Safety and Hazards
properties
IUPAC Name |
8-bromo-6-chloroimidazo[1,2-b]pyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClN3/c7-4-3-5(8)10-11-2-1-9-6(4)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZEJQXOCRMRVNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=N1)C(=CC(=N2)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10676356 | |
Record name | 8-Bromo-6-chloroimidazo[1,2-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10676356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
933190-51-3 | |
Record name | 8-Bromo-6-chloroimidazo[1,2-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10676356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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